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Compound of Interest

Compound Name: PCB118-13C12

Cat. No.: B15598500

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This application note provides a detailed protocol for the preparation of calibration standards

using the stable isotope-labeled internal standard, 2,3',4,4',5-Pentachlorobiphenyl-¹³C₁₂ (PCB

118-¹³C₁₂). Accurate preparation of calibration standards is critical for the precise quantification

of PCB 118 in various matrices using isotope dilution mass spectrometry (IDMS) techniques

such as GC-MS or LC-MS.[1][2][3]

Introduction
Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants that are monitored

in environmental and biological samples. PCB 118 is a dioxin-like PCB congener of significant

toxicological interest. The use of a ¹³C-labeled internal standard, such as PCB 118-¹³C₁₂, is the

gold standard for accurate quantification as it corrects for variations in sample extraction,

cleanup, and instrument response.[4] This protocol outlines the necessary steps to prepare a

series of calibration standards from a certified stock solution.

Materials and Equipment
PCB 118-¹³C₁₂ certified stock solution (e.g., 40 µg/mL in nonane)
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High-purity solvent (e.g., nonane, isooctane, or hexane of pesticide residue grade or higher)

Calibrated pipettes or automated liquid handler

Class A volumetric flasks

Autosampler vials with PTFE-lined caps

Vortex mixer

Quantitative Data Summary
The following tables provide an example of a 7-point calibration curve prepared from a 40

µg/mL stock solution of PCB 118-¹³C₁₂.

Table 1: Preparation of Intermediate Stock Solution

Parameter Value

Initial Stock Concentration 40 µg/mL

Volume of Stock Solution 100 µL

Final Volume 10 mL

Intermediate Stock Concentration 400 ng/mL

Table 2: Serial Dilution for Calibration Standards
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Calibration Level
Volume of
Intermediate Stock
(µL)

Final Volume (µL)
Final
Concentration (pg/
µL or ng/mL)

CS1 2.5 1000 1.0

CS2 5 1000 2.0

CS3 12.5 1000 5.0

CS4 25 1000 10.0

CS5 62.5 1000 25.0

CS6 125 1000 50.0

CS7 250 1000 100.0

Experimental Protocol
This protocol describes the preparation of a multi-point calibration curve for the quantification of

PCB congeners. It is highly recommended to use an internal standard calibration method for

the analysis of PCB congeners.[5]

1. Preparation of an Intermediate Stock Solution

Allow the certified PCB 118-¹³C₁₂ stock solution (e.g., 40 µg/mL in nonane) to equilibrate to

room temperature.

Using a calibrated pipette, accurately transfer 100 µL of the stock solution into a 10 mL Class

A volumetric flask.

Dilute to the mark with high-purity nonane.

Cap the flask and mix thoroughly by inverting the flask several times. This will be your

Intermediate Stock Solution with a concentration of 400 ng/mL.

2. Preparation of Calibration Standards by Serial Dilution
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Prepare a series of at least five calibration standards to bracket the expected concentration

range of the samples.[6] The following is an example of a 7-point calibration curve.

Label seven clean autosampler vials as CS1 through CS7.

Using a calibrated pipette, add the appropriate volume of the Intermediate Stock Solution to

each vial as detailed in Table 2.

Add the appropriate volume of high-purity nonane to each vial to achieve a final volume of

1000 µL.

Cap each vial securely and vortex briefly to ensure homogeneity.

These standards are now ready for analysis by GC-MS or LC-MS.

3. Storage and Handling

Store all stock solutions and prepared calibration standards at room temperature, protected

from light and moisture.[4]

All handling of PCBs and their solutions should be performed in a well-ventilated fume hood

while wearing appropriate personal protective equipment (PPE), including gloves and safety

glasses.[7]

PCB-contaminated materials should be disposed of as hazardous waste according to local

regulations.[5]

Quality Control
It is recommended to use a second source standard to verify the accuracy of the prepared

calibration curve.[7]

The calibration curve should be verified at the beginning of each analytical run and after

every 20 samples.[5]

The linearity of the calibration curve should be evaluated, with a coefficient of determination

(R²) greater than 0.99 being desirable.[1]
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Workflow Diagram
Preparation of Intermediate Stock

Preparation of Calibration Standards
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Caption: Workflow for the preparation of PCB 118-¹³C₁₂ calibration standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agilent.com [agilent.com]

2. chromservis.eu [chromservis.eu]

3. dspsystems.eu [dspsystems.eu]

4. documents.thermofisher.com [documents.thermofisher.com]

5. pcb.unitar.org [pcb.unitar.org]

6. epa.gov [epa.gov]

7. response.epa.gov [response.epa.gov]

To cite this document: BenchChem. [Application Note: Preparation of Calibration Standards
Using PCB 118-¹³C₁₂]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-
calibration-standards-using-pcb-118-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15598500?utm_src=pdf-custom-synthesis#bc-rfq
https://www.agilent.com/Library/posters/Public/GCQQQ_Dioxinas.pdf
https://www.chromservis.eu/media/0/05_pdf/Catalogues/CIL_PCB_Standards_and_Standard_Mixtures.pdf
https://www.dspsystems.eu/wp-content/uploads/2018/03/PCB-Standards-and-Standard-Mixtures.pdf
https://documents.thermofisher.com/TFS-Assets/CMD/Application-Notes/analysis-of-pcbs-in-food-and-biological-samples-using-gc-triple-quadrupole-gc-msms.pdf
https://pcb.unitar.org/assets/module-4-en-dCHehBO5.pdf
https://www.epa.gov/sites/default/files/2015-12/documents/8082a.pdf
https://www.response.epa.gov/site/download.ashx?counter=432555
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500/docs#application-note-preparation-of-calibration-standards-using-pcb-118-c
https://www.benchchem.com/product/b15598500?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598500?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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